Cas no 165803-90-7 (3-iodo-4-methylstyrene)

• Product Name: 3-iodo-4-methylstyrene
• CAS No: 165803-90-7
• MF: C₉H₉I
• MW: 244.072234869003
• CID: 2152277
• PubChem ID: 19688424
• Update Time: 2025-04-21

3-iodo-4-methylstyrene Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-methylstyrene
• CTSQKIBZLLPKFS-UHFFFAOYSA-N
• Benzene, 4-ethenyl-2-iodo-1-methyl-
• DTXSID401302433
• 165803-90-7
• DB-294370
• SCHEMBL6618349
• 4-ethenyl-2-iodo-1-methylbenzene

• Inchi： 1S/C9H9I/c1-3-8-5-4-7(2)9(10)6-8/h3-6H,1H2,2H3
• InChI Key： CTSQKIBZLLPKFS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C)C=CC=1C

Computed Properties

• Exact Mass: 243.97490Da
• Monoisotopic Mass: 243.97490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų